Cas no 5448-45-3 (2-Hydroxy-4-(phenylmethoxy)benzoic Acid)

• Product Name: 2-Hydroxy-4-(phenylmethoxy)benzoic Acid
• CAS No: 5448-45-3
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD02114450
• CID: 386591
• PubChem ID: 226877
• Update Time: 2025-11-02

2-Hydroxy-4-(phenylmethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-hydroxybenzoic acid
• 2-hydroxy-4-phenylmethoxybenzoic acid
• Benzoicacid, 2-hydroxy-4-(phenylmethoxy)-
• 2-Hydroxy-4-benzyloxy-benzoesaeure
• 4-Benzyloxy-2-hydroxy-benzoesaeure
• 4-benzyloxy-2-hydroxybenzoic acid
• 4-benzyloxy-2-hydroxy-benzoic acid
• 4-benzyloxysalicylic acid
• 4-Benzyloxysalicylsaeure
• AC1L5F32
• AC1Q5US0
• AR-1F6650
• CHEMBL1813374
• CTK1H4982
• NSC17799
• SureCN1519064
• NSC 17799
• 4-(benzyloxy)-2-hydroxybenzoicacid
• AKOS022187106
• 5448-45-3
• SCHEMBL1519064
• 2-Hydroxy-4-(phenylmethoxy)benzoic Acid
• SS-5340
• A1-24572
• BDBM50484152
• Benzoic acid, 2-hydroxy-4-(phenylmethoxy)-
• DTXSID10280639
• NSC-17799
• 2-Hydroxy-4-(benzyloxy)benzoic Acid; 4-Benzyloxysalicylic Acid; NSC 17799; 4-(Benzyloxy)salicyclic Acid;
• DS-000890
• G61800

• MDL： MFCD02114450
• Inchi： 1S/C14H12O4/c15-13-8-11(6-7-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,15H,9H2,(H,16,17)
• InChI Key： JHMFYEFDCDOWFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=C(C=1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-181.5 ºC (benzene )
• Boiling Point: 436.2°Cat760mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.634
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 66.76
• LogP: 2.66940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-4-(phenylmethoxy)benzoic Acid

Comprehensive Guide to 2-Hydroxy-4-(phenylmethoxy)benzoic Acid (CAS No. 5448-45-3): Properties, Applications, and Market Insights

2-Hydroxy-4-(phenylmethoxy)benzoic Acid (CAS No. 5448-45-3) is a specialized organic compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical synthesis. This hydroxybenzoic acid derivative is gaining attention due to its unique structural properties, which make it valuable in formulating UV filters, antimicrobial agents, and intermediate chemicals. In this article, we delve deep into the chemical properties of 5448-45-3, its industrial uses, and the latest market trends.

The molecular structure of 2-Hydroxy-4-(phenylmethoxy)benzoic Acid features a benzoic acid core substituted with a hydroxyl group at the 2-position and a phenylmethoxy group at the 4-position. This arrangement contributes to its UV-absorbing capabilities, making it particularly useful in sunscreen formulations and polymer stabilizers. Researchers are increasingly exploring its potential as a photo-stabilizer in packaging materials, aligning with the growing demand for sustainable solutions in the plastics industry.

In pharmaceutical applications, 5448-45-3 serves as a key intermediate in the synthesis of more complex drug molecules. Its benzoic acid derivative nature provides a versatile scaffold for medicinal chemistry, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies have investigated its potential as a precursor for bioactive compounds, especially in light of increasing antibiotic resistance concerns worldwide.

The cosmetic industry utilizes 2-Hydroxy-4-(phenylmethoxy)benzoic Acid primarily for its UV-filtering properties. As consumers become more aware of skin protection and the harmful effects of prolonged sun exposure, formulators are seeking stable, effective alternatives to traditional sunscreen ingredients. This compound's ability to absorb both UV-A and UV-B radiation while maintaining good skin compatibility makes it an attractive option for next-generation cosmetic formulations.

From a synthetic chemistry perspective, 5448-45-3 offers interesting possibilities due to its multiple functional groups. The hydroxybenzoic acid structure allows for various chemical modifications, enabling the creation of diverse derivatives with tailored properties. Chemists are particularly interested in its potential for creating biodegradable polymer additives, responding to the global push for environmentally friendly materials.

Market analysis indicates growing demand for 2-Hydroxy-4-(phenylmethoxy)benzoic Acid across several industries. The global market for specialty benzoic acid derivatives is projected to expand significantly, driven by increasing applications in personal care products and pharmaceutical intermediates. Manufacturers are focusing on developing more efficient synthesis routes for 5448-45-3 to meet this rising demand while maintaining competitive pricing.

Quality control is paramount when working with 2-Hydroxy-4-(phenylmethoxy)benzoic Acid. Analytical methods such as HPLC and GC-MS are commonly employed to ensure purity and consistency. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that influence its formulation compatibility. Proper storage conditions are essential to maintain its stability over time.

Recent innovations have explored the use of 5448-45-3 in advanced materials science. Researchers are investigating its incorporation into smart coatings that respond to environmental stimuli, as well as its potential in organic electronics. These cutting-edge applications align with current trends in green chemistry and sustainable technology development.

For researchers and industry professionals seeking high-purity 2-Hydroxy-4-(phenylmethoxy)benzoic Acid, it's crucial to source the material from reputable suppliers who provide comprehensive technical data. The compound's CAS number 5448-45-3 serves as a unique identifier for proper specification and regulatory compliance. Many suppliers now offer custom synthesis services to produce tailored benzoic acid derivatives based on specific customer requirements.

Environmental and safety considerations for 5448-45-3 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the powder form to prevent inhalation or contact. Disposal should follow local regulations for organic chemical waste, with particular attention to avoiding water system contamination.

The future outlook for 2-Hydroxy-4-(phenylmethoxy)benzoic Acid appears promising, with ongoing research uncovering new potential applications. As industries continue to seek multifunctional chemical ingredients, this compound's versatility positions it well for expanded use. Developments in green synthesis methods for producing 5448-45-3 may further enhance its commercial viability and environmental profile.

For those interested in the technical specifications of 5448-45-3, key parameters include melting point range, solubility profile, and spectral characteristics. These properties are essential for formulators and researchers working with this specialty benzoic acid derivative. Many suppliers provide detailed technical bulletins that include these specifications along with recommended handling and storage guidelines.

In conclusion, 2-Hydroxy-4-(phenylmethoxy)benzoic Acid (CAS No. 5448-45-3) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of properties makes it valuable for current applications while offering exciting possibilities for future innovations. As research continues and market demands evolve, this compound is likely to maintain its relevance in specialty chemical formulations and advanced material development.